1-Cyclopropyl-4-(tributylstannyl)-1H-imidazole
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Description
1-Cyclopropyl-4-(tributylstannyl)-1H-imidazole is an organotin compound that features a cyclopropyl group and a tributylstannyl group attached to an imidazole ring
Properties
Molecular Formula |
C18H34N2Sn |
|---|---|
Molecular Weight |
397.2 g/mol |
IUPAC Name |
tributyl-(1-cyclopropylimidazol-4-yl)stannane |
InChI |
InChI=1S/C6H7N2.3C4H9.Sn/c1-2-6(1)8-4-3-7-5-8;3*1-3-4-2;/h4-6H,1-2H2;3*1,3-4H2,2H3; |
InChI Key |
IAEXFOFAMYBWCQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CN(C=N1)C2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropyl-4-(tributylstannyl)-1H-imidazole typically involves the stannylation of an imidazole derivative. One common method includes the reaction of 1-cyclopropyl-4-iodo-1H-imidazole with tributyltin hydride in the presence of a palladium catalyst. The reaction is usually carried out under an inert atmosphere, such as nitrogen or argon, to prevent oxidation and other side reactions. The reaction conditions often include heating the mixture to a specific temperature to facilitate the stannylation process.
Industrial Production Methods: While specific industrial production methods for 1-Cyclopropyl-4-(tributylstannyl)-1H-imidazole are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity on an industrial scale.
Chemical Reactions Analysis
Types of Reactions: 1-Cyclopropyl-4-(tributylstannyl)-1H-imidazole can undergo various chemical reactions, including:
Substitution Reactions: The tributylstannyl group can be replaced by other functional groups through nucleophilic substitution reactions.
Oxidation Reactions: The compound can be oxidized to form different oxidation states of tin.
Coupling Reactions: It can participate in cross-coupling reactions, such as Stille coupling, where the stannyl group is replaced by an aryl or vinyl group.
Common Reagents and Conditions:
Palladium Catalysts: Used in coupling reactions.
Oxidizing Agents: Such as hydrogen peroxide or other peroxides for oxidation reactions.
Nucleophiles: For substitution reactions, common nucleophiles include halides, alkoxides, and amines.
Major Products:
Substituted Imidazoles: Resulting from substitution reactions.
Aryl or Vinyl Imidazoles: From coupling reactions.
Oxidized Tin Compounds: From oxidation reactions.
Scientific Research Applications
1-Cyclopropyl-4-(tributylstannyl)-1H-imidazole has several applications in scientific research:
Organic Synthesis: Used as a precursor in the synthesis of various organic compounds, particularly in the formation of carbon-carbon bonds through coupling reactions.
Medicinal Chemistry: Investigated for its potential use in the development of pharmaceuticals, particularly as intermediates in the synthesis of biologically active molecules.
Material Science: Explored for its potential use in the development of new materials with unique properties.
Mechanism of Action
The mechanism of action of 1-Cyclopropyl-4-(tributylstannyl)-1H-imidazole in chemical reactions typically involves the activation of the stannyl group by a catalyst, such as palladium. This activation facilitates the formation of new bonds, such as carbon-carbon bonds in coupling reactions. The molecular targets and pathways involved depend on the specific reaction and the nature of the other reactants.
Comparison with Similar Compounds
1-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole: Another cyclopropyl-substituted heterocycle with a boron-containing group.
4-(Tributylstannyl)-1-tritylimidazole: Similar in structure but with a trityl group instead of a cyclopropyl group.
Uniqueness: 1-Cyclopropyl-4-(tributylstannyl)-1H-imidazole is unique due to the presence of both a cyclopropyl group and a tributylstannyl group on the imidazole ring
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
